Cas no 356525-59-2 (N-(2,5-dimethylphenyl)-3-N'-(thiophene-2-carbonyl)hydrazinecarbonylpropanamide)

• Product Name: N-(2,5-dimethylphenyl)-3-N'-(thiophene-2-carbonyl)hydrazinecarbonylpropanamide
• CAS No: 356525-59-2
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6368060
• PubChem ID: 2139644
• Update Time: 2025-05-25

N-(2,5-dimethylphenyl)-3-N'-(thiophene-2-carbonyl)hydrazinecarbonylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-3-N'-(thiophene-2-carbonyl)hydrazinecarbonylpropanamide
• N-(2,5-dimethylphenyl)-4-oxo-4-[2-(2-thienylcarbonyl)hydrazino]butanamide
• N-(2,5-dimethylphenyl)-4-oxo-4-[2-(thiophen-2-ylcarbonyl)hydrazinyl]butanamide
• 2-Thiophenecarboxylic acid, 2-[4-[(2,5-dimethylphenyl)amino]-1,4-dioxobutyl]hydrazide
• F1443-1470
• SMR000236681
• 356525-59-2
• MLS000722049
• CHEMBL1389114
• AN-329/40614462
• N-(2,5-DIMETHYLPHENYL)-3-[N'-(THIOPHENE-2-CARBONYL)HYDRAZINECARBONYL]PROPANAMIDE
• N-(2,5-dimethylphenyl)-4-oxo-4-(2-(thiophene-2-carbonyl)hydrazinyl)butanamide
• SR-01000012730
• AKOS000491230
• N-(2,5-dimethylphenyl)-4-oxo-4-[2-(thien-2-ylcarbonyl)hydrazino]butanamide
• SR-01000012730-1
• N-(2,5-dimethylphenyl)-4-oxo-4-[2-(thiophene-2-carbonyl)hydrazinyl]butanamide
• N-(2,5-Dimethylphenyl)-4-oxo-4-(2-(thiophene-2-carbonyl)hydrazineyl)butanamide

• Inchi： 1S/C17H19N3O3S/c1-11-5-6-12(2)13(10-11)18-15(21)7-8-16(22)19-20-17(23)14-4-3-9-24-14/h3-6,9-10H,7-8H2,1-2H3,(H,18,21)(H,19,22)(H,20,23)
• InChI Key： GFQSPIYTSJPJFU-UHFFFAOYSA-N
• SMILES： C1(C(NNC(=O)CCC(NC2=CC(C)=CC=C2C)=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 640.5±55.0 °C(Predicted)
• pka: 10.68±0.23(Predicted)

Additional information on N-(2,5-dimethylphenyl)-3-N'-(thiophene-2-carbonyl)hydrazinecarbonylpropanamide

Professional Introduction to N-(2,5-dimethylphenyl)-3-N'-(thiophene-2-carbonyl)hydrazinecarbonylpropanamide (CAS No. 356525-59-2)

N-(2,5-dimethylphenyl)-3-N'-(thiophene-2-carbonyl)hydrazinecarbonylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 356525-59-2, represents a unique molecular structure that combines aromatic rings with functional groups capable of interacting with biological targets in novel ways. The presence of both 2,5-dimethylphenyl and thiophene-2-carbonyl moieties suggests potential applications in the development of bioactive molecules, particularly in the realm of drug discovery and molecular pharmacology.

The compound's structure is characterized by a propanamide backbone linked to a hydrazinecarbonyl group, which is further substituted with a thiophene-2-carbonyl moiety. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological activities. The 2,5-dimethylphenyl group, for instance, is known for its stability and ability to participate in hydrophobic interactions, making it a valuable component in the design of ligands that target specific protein receptors.

In recent years, there has been growing interest in the development of hybrid molecules that incorporate elements from different chemical classes. N-(2,5-dimethylphenyl)-3-N'-(thiophene-2-carbonyl)hydrazinecarbonylpropanamide exemplifies this trend, as it merges features typically found in heterocyclic compounds with those of amide-based structures. Such hybridization often leads to enhanced binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents.

The thiophene ring is particularly noteworthy due to its prevalence in natural products and pharmaceuticals. Thiophene derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The incorporation of a thiophene-2-carbonyl group into the molecular framework of N-(2,5-dimethylphenyl)-3-N'-(thiophene-2-carbonyl)hydrazinecarbonylpropanamide may thus contribute to its potential utility in medicinal chemistry. Specifically, the carbonyl group can serve as a point of interaction with nucleophilic residues on biological targets, facilitating the development of small-molecule inhibitors or modulators.

Current research in the field of drug discovery increasingly emphasizes the importance of structure-activity relationships (SARs) in guiding the design of novel compounds. N-(2,5-dimethylphenyl)-3-N'-(thiophene-2-carbonyl)hydrazinecarbonylpropanamide offers a prime example of how strategic modifications can lead to the identification of lead compounds with improved pharmacological profiles. By systematically varying substituents such as the thiophene-2-carbonyl moiety or the amide group, researchers can fine-tune the compound's properties to optimize its interactions with biological targets.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in materials science and agrochemicals, where similar molecular architectures have shown promise. For instance, derivatives of thiophene-containing compounds have been explored for their photophysical properties and potential use in organic electronics. Similarly, amide-based molecules are frequently employed in agrochemical formulations due to their stability and bioavailability.

In conclusion, N-(2,5-dimethylphenyl)-3-N'-(thiophene-2-carbonyl)hydrazinecarbonylpropanamide (CAS No. 356525-59-2) represents a compelling subject of study for researchers interested in medicinal chemistry and chemical biology. Its innovative structure combines functional groups that are well-suited for interaction with biological systems, making it a valuable scaffold for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play an important role in shaping the future of drug discovery and therapeutic development.